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Compound of Interest

Compound Name: 2-Chloro-6-methoxyaniline

Cat. No.: B183059

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-6-methoxyaniline is a substituted aromatic amine that serves as a valuable
precursor in organic synthesis. Its diazotization transforms the amino group into a highly
versatile diazonium salt, which is a key intermediate for introducing a variety of functional
groups onto the aromatic ring. This transformation is pivotal in the synthesis of
pharmaceuticals, agrochemicals, and dyes. The resulting 2-chloro-6-
methoxybenzenediazonium salt can undergo a range of subsequent reactions, most notably
Sandmeyer reactions to introduce halides or a cyano group, and azo coupling reactions to form
colored azo compounds. A structurally similar compound, 2-chloro-6-methylaniline, is a key
intermediate in the synthesis of Dasatinib, a targeted therapy for certain types of leukemia,
highlighting the relevance of this class of compounds in medicinal chemistry.[1][2]

General Reaction Pathway

The diazotization of 2-chloro-6-methoxyaniline involves the reaction of the primary aromatic
amine with nitrous acid (HNOz2). Due to its instability, nitrous acid is generated in situ by
reacting sodium nitrite (NaNO:z) with a strong mineral acid, such as hydrochloric acid (HCI) or
sulfuric acid (H2S0a4). The reaction is conducted at low temperatures, typically 0-5 °C, to
prevent the decomposition of the unstable diazonium salt.
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The resulting 2-chloro-6-methoxybenzenediazonium salt is a reactive intermediate that is
typically used immediately in subsequent synthetic steps without isolation.
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General Workflow for Diazotization of 2-Chloro-6-methoxyaniline
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Key Applications of 2-Chloro-6-methoxybenzenediazonium Salt
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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